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Compound of Interest

Compound Name: VUF-5574

Cat. No.: B1684069 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed information on the solubility of VUF-5574, a potent

and selective antagonist of the human adenosine A3 receptor (A3R).[1] It includes a summary

of its chemical properties, solubility data in various solvents, and comprehensive protocols for

the preparation of stock and working solutions for in vitro and in vivo research. Additionally, it

features diagrams of the A3R signaling pathway to illustrate the mechanism of action and a

typical experimental workflow for solution preparation.

Chemical Information
VUF-5574 is a selective and competitive antagonist of the adenosine A3 receptor, with a Ki of

approximately 4 nM for the human receptor. It displays over 2500-fold selectivity for the A3

receptor over A1 and A2A receptors.
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Property Value

Synonym
N-(2-Methoxyphenyl)-N′-[2-(3-pyridinyl)-4-

quinazolinyl]-urea

Molecular Formula C₂₁H₁₇N₅O₂

Molecular Weight 371.39 g/mol

CAS Number 280570-45-8

Appearance White to off-white solid

Purity ≥98% (HPLC)

Solubility Data
The solubility of VUF-5574 can vary based on the specific lot, purity, and the nature of the

solvent (e.g., water content in DMSO). It is practically insoluble in aqueous solutions like water

and PBS. For organic solvents, DMSO is the most commonly used solvent for preparing high-

concentration stock solutions.

Solvent Concentration Comments

DMSO 100 mg/mL (~269 mM)
May require ultrasonication to

fully dissolve.

DMSO >10 mg/mL -

DMSO 4 mM (~1.49 mg/mL) -

DMSO 1.5 mg/mL -

Water Insoluble -

Ethanol Insoluble
Data not widely available, but

expected to be poorly soluble.

PBS Insoluble -

Note: The variability in reported DMSO solubility highlights the importance of starting with a

small amount of the compound to test solubility with your specific solvent batch.
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Protocols for Solution Preparation
3.1. Protocol 1: Preparation of a High-Concentration Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of VUF-5574 in DMSO.

Materials:

VUF-5574 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or polypropylene tubes

Calibrated analytical balance

Vortex mixer

Ultrasonic bath

Pipettes and sterile filter tips

Procedure:

Calculate the required mass of VUF-5574:

To prepare 1 mL of a 100 mM stock solution, you need:

Mass (mg) = 100 mmol/L * 1 mL * (1 L / 1000 mL) * 371.39 g/mol * (1000 mg / 1 g) = 37.14

mg

Weighing: Accurately weigh 37.14 mg of VUF-5574 powder and place it into a sterile vial.

Solubilization: Add 1 mL of anhydrous DMSO to the vial.

Mixing: Cap the vial tightly and vortex thoroughly for 1-2 minutes.

Ultrasonication: If the compound does not fully dissolve, place the vial in an ultrasonic water

bath for 5-10 minutes. Intermittently vortex the solution. Caution: Hygroscopic DMSO can
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significantly impact solubility; use a newly opened bottle.

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles. Store the stock solution at -20°C for up to one month or at

-80°C for up to six months.[1]

3.2. Protocol 2: Preparation of a Working Solution for In Vitro Assays

This protocol describes the dilution of the DMSO stock solution into an aqueous medium (e.g.,

cell culture medium, PBS) for a typical cell-based assay.

Key Consideration: The final concentration of DMSO in the assay should be kept low (typically

≤ 0.5%, ideally ≤ 0.1%) to avoid solvent-induced cytotoxicity. It is crucial to determine the

DMSO tolerance of your specific cell line.

Procedure (Example for a 10 µM final concentration):

Intermediate Dilution (e.g., to 1 mM): Dilute the 100 mM stock solution 1:100 in your desired

aqueous buffer.

Add 5 µL of the 100 mM VUF-5574 stock solution to 495 µL of cell culture medium.

Vortex gently to mix. This creates a 1 mM intermediate solution with 1% DMSO.

Final Dilution (to 10 µM): Further dilute the intermediate solution 1:100 to reach the final

concentration.

Add 10 µL of the 1 mM intermediate solution to 990 µL of cell culture medium in your

experimental well.

This results in a final VUF-5574 concentration of 10 µM with a final DMSO concentration

of 0.1%.

Vehicle Control: Always prepare a vehicle control containing the same final concentration of

DMSO (e.g., 0.1%) in the culture medium without the compound to account for any solvent

effects.
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Mechanism of Action and Signaling Pathway
VUF-5574 acts as an antagonist at the Adenosine A3 Receptor (A3R), a G protein-coupled

receptor (GPCR). A3R activation by its endogenous ligand, adenosine, typically couples to Gᵢ/₀

proteins. This coupling inhibits adenylyl cyclase, leading to decreased intracellular cAMP

levels.[2] Additionally, A3R activation can stimulate the phospholipase C (PLC) pathway and

modulate mitogen-activated protein kinase (MAPK) pathways, such as ERK1/2.[2][3] By

blocking the binding of adenosine to A3R, VUF-5574 prevents these downstream signaling

events. For instance, VUF-5574 has been shown to decrease the adenosine-induced

phosphorylation of ERK1/2.[4]
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VUF-5574 antagonizes Adenosine A3 Receptor signaling.

Experimental Workflow Diagram
The following diagram illustrates a standard workflow for preparing VUF-5574 solutions for a

typical in vitro experiment.
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Stock Solution Preparation

Working Solution Preparation

Experiment

arrow 1. Weigh VUF-5574 Powder

2. Add Anhydrous DMSO

3. Vortex & Sonicate
(if necessary)

4. Aliquot & Store at -80°C

5. Thaw Stock Solution

6. Prepare Intermediate Dilution
in Aqueous Medium

7. Prepare Final Dilution
in Assay Plate

9. Treat Cells with
Working Solution

8. Add Cells to Plate

10. Incubate

11. Analyze Results
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Workflow for VUF-5574 solution preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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